Cas no 2460755-41-1 (Tert-butyl N-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-ylmethyl)carbamate)

• Product Name: Tert-butyl N-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-ylmethyl)carbamate
• CAS No: 2460755-41-1
• MF: C₁₁H₁₉N₅O₂
• MW: 253.300861597061
• CID: 5361042
• Update Time: 2025-10-31

Tert-butyl N-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-ylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-ylmethyl)carbamate
• Z4279864067
• tert-butyl N-({5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)carbamate

• Inchi： 1S/C11H19N5O2/c1-11(2,3)18-10(17)13-7-9-15-14-8-6-12-4-5-16(8)9/h12H,4-7H2,1-3H3,(H,13,17)
• InChI Key： VYZVMUIITVLRGU-UHFFFAOYSA-N
• SMILES： O(C(NCC1=NN=C2CNCCN21)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 304
• XLogP3: -0.9
• Topological Polar Surface Area: 81.1

Additional information on Tert-butyl N-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-ylmethyl)carbamate

Introduction to Tert-butyl N-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-ylmethyl)carbamate (CAS No. 2460755-41-1)

Tert-butyl N-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-ylmethyl)carbamate is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2460755-41-1, belongs to a class of molecules that exhibit promising biological activities. The detailed chemical structure of this compound includes a tert-butyl group, a carbamate moiety, and a triazolo[4,3-a]pyrazine core, which collectively contribute to its distinctive chemical behavior and potential applications in medicinal chemistry.

The tert-butyl group is a well-known substituent in organic chemistry, often used to enhance the stability of molecules and influence their solubility. In the context of Tert-butyl N-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-ylmethyl)carbamate, this group likely plays a crucial role in modulating the compound's pharmacokinetic properties. The carbamate moiety is another important feature of this molecule; it is commonly found in pharmaceuticals and can serve as a key interaction site with biological targets. The presence of this group suggests that the compound may interact with enzymes or receptors in a manner that could be therapeutically beneficial.

The central triazolo[4,3-a]pyrazine core is particularly noteworthy due to its structural complexity and potential biological activity. This heterocyclic system has been extensively studied for its ability to modulate various biological pathways. Recent research has shown that compounds containing triazolo[4,3-a]pyrazine moieties often exhibit significant pharmacological effects. For instance, studies have demonstrated that these molecules can interact with specific enzymes and receptors involved in inflammation, pain signaling, and neurodegenerative diseases. The unique electronic properties of the triazolo[4,3-a]pyrazine ring make it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of Tert-butyl N-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-ylmethyl)carbamate is its potential as a lead compound for drug discovery. The combination of the tert-butyl group, the carbamate moiety, and the triazolo[4,3-a]pyrazine core creates a molecule with multiple sites for functionalization. This flexibility allows chemists to modify the compound's structure to optimize its biological activity and pharmacokinetic properties. Researchers have been exploring various derivatives of this molecule to enhance its efficacy and reduce potential side effects.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like Tert-butyl N-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-ylmethyl)carbamate. Molecular docking studies have been particularly useful in predicting how this compound might interact with biological targets such as enzymes and receptors. These studies have provided valuable insights into the compound's mechanism of action and have helped guide further optimization efforts. Additionally, virtual screening techniques have allowed researchers to identify new analogs with enhanced potency and selectivity.

The synthesis of Tert-butyl N-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-ylmethyl)carbamate presents both challenges and opportunities for synthetic chemists. The complex nature of the triazolo[4,3-a]pyrazine core requires careful planning and execution to ensure high yield and purity. However， recent improvements in synthetic methodologies have made it possible to construct this core more efficiently than ever before. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in achieving the desired molecular architecture.

From a pharmacological perspective， Tert-butyl N-(5，6，7，8-tetrahydro-[1，2，4]-triazolo[4，3-a]-pyrazin-3-ylmethyl)carbamate holds promise as a therapeutic agent due to its unique structural features。 The tert-butyl group may contribute to its stability， while the carbamate moiety could facilitate interactions with biological targets。 The triazolo[4，3-a]-pyrazine core is particularly intriguing because it has been associated with various biological activities。 Further research is needed to fully elucidate its potential applications， but preliminary studies suggest that it may be useful in treating conditions such as inflammation、 pain、 and neurodegenerative diseases.

In conclusion， Tert-butyl N-(5，6，7，8-tetrahydro-[1，2，4]-triazolo[4，3-a]-pyrazin-3-ylmethyl)carbamate (CAS No. 2460755-41-1) is a fascinating compound with significant potential in pharmaceutical chemistry。 Its unique structure、 which includes a tert-butyl group、 a carbamate moiety、 and a triazolo[4，3-a]-pyrazine core、 makes it an attractive candidate for drug discovery efforts。 Recent advances in computational chemistry and synthetic methodologies have made it possible to explore its biological activity more effectively than ever before。 As research continues to uncover new insights into this molecule's properties， it is likely that Tert-butyl N-(5，6،7،8-tetrahydro-[1，2，4]-triazolo[4،3-a]-pyrazin-3-ylmethyl)carbamate will play an important role in the development of novel therapeutic agents.